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Compound of Interest

Compound Name: SYN-UP

Cat. No.: B611098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of SYN-UP's performance with alternative

skincare actives, supported by available experimental data. We delve into the molecular

pathways, present comparative efficacy data, and offer detailed experimental protocols for

validating these claims in a human skin explant model.

Mechanism of Action: SYN-UP
SYN-UP is a synthetic dipeptide derivative that primarily functions by inhibiting the enzymatic

activity of plasmin and urokinase in the skin.[1][2] This inhibition sets off a cascade of beneficial

effects aimed at improving skin health and appearance. Elevated levels of plasmin, often

triggered by external stressors like UV radiation and pollution, can lead to a breakdown of the

skin's structural integrity.[1]

By targeting plasmin, SYN-UP helps to:

Reduce Skin Sensitivity and Redness: It modulates the activity of Matrix Metalloproteinase-9

(MMP-9), CXCL5, and Interleukin-8 (IL-8), which are involved in inflammatory processes.[1]

Enhance Barrier Function: SYN-UP up-regulates the expression of Transglutaminase-1

(TGase1), an enzyme crucial for the formation of the cornified envelope, a key component of

the skin barrier.[1]
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Improve Skin Firmness: It prevents the degradation of collagen IV and stimulates the

synthesis of collagen I, both essential for maintaining the skin's structural support.[1]

Comparative Efficacy Data
While specific quantitative data for SYN-UP's performance in human skin explants is not readily

available in the public domain, this section compares its claimed benefits with data from

common alternatives.
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Efficacy
Parameter

SYN-UP
Argireline
(Acetyl
Hexapeptide-8)

Matrixyl
(Palmitoyl
Pentapeptide-4
& Palmitoyl
Tetrapeptide-7)

Marine
Collagen
Peptides

Wrinkle

Reduction

Helps to smooth

and firm the skin.

[1]

Up to 30%

reduction in

wrinkle depth

after 30 days.[3]

Can reduce

wrinkle depth by

up to 45% after

two months.[4]

Significant

reduction in

nasolabial

wrinkles after 3

months of oral

supplementation.

[5]

Collagen

Synthesis

Stimulates type I

Collagen and

prevents

degradation of

type IV Collagen.

[1]

May stimulate

collagen

production over

months (further

research

needed).[6]

Increases

collagen I

synthesis by up

to 117% and

collagen IV

synthesis by up

to 327%.[3]

Up to 5% dose-

dependent

increase in

dermal collagen

in human skin

explants.[5]

Skin Hydration
Prevents dry skin

conditions.[1]

Increases skin

moisture by

45.68% after 4

weeks.

Enhances the

production of

glycosaminoglyc

ans like

hyaluronic acid.

[4]

Improves skin

hydration.[5]

Inflammation

Reduction

Reduces skin

sensitivity and

redness by

modulating

MMP-9, CXCL5,

and IL-8.[1]

Data not

available.

Reduces the

release of pro-

inflammatory

cytokines.[4]

Data not

available.

Barrier Function Increases skin

barrier

functionality by

up-regulating

Data not

available.

Data not

available.

Data not

available.
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Transglutaminas

e 1.[1]

Signaling Pathways and Experimental Workflow
To visually represent the mechanisms and processes discussed, the following diagrams are

provided in DOT language.
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SYN-UP's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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